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Compound of Interest

Compound Name: Apovincaminic acid

Cat. No.: B1209510

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for Apovincaminic acid, including operational and disposal plans. Apovincaminic
acid is the main active metabolite of Vinpocetine and is used in neuroprotective research.[1][2]
The following procedures are based on safety data for the closely related compound
Vinpocetine, which should be considered highly relevant.

Hazard Identification and Safety Data

Apovincaminic acid, similar to its parent compound Vinpocetine, is considered a hazardous
substance.[3] It is harmful if swallowed, and prolonged exposure through inhalation may pose
serious health risks.[3][4] The primary routes of exposure are ingestion and inhalation, with
potential for skin and eye irritation.[5]

Quantitative Hazard Data for Vinpocetine (Apovincaminic Acid Ethyl Ester)
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Hazard Data Type Value Species Source
Acute Oral Toxicity

503 mg/kg Rat [4][5]
(LD50)
Intraperitoneal Toxicity

119 mg/kg Rat [4]
(LD50)
Subcutaneous Toxicity

0.45 mg/kg Mouse [4]

(TDLO)

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Apovincaminic acid to

ensure appropriate PPE is selected.[6] The following table outlines the recommended PPE for

various laboratory tasks involving this compound.

Recommended Personal Protective Equipment (PPE)

Task

Recommended PPE

Routine Handling & Weighing

- Safety glasses with side shields or chemical
splash goggles.[5] - Lab coat.[5] - Nitrile or latex
gloves (double gloving is recommended).[3] -
Dust mask or respirator to prevent inhalation of

fine particles.[3][5]

Preparing Solutions

- Chemical splash goggles.[5] - Lab coat. -
Nitrile gloves.[3] - Work within a certified

chemical fume hood.

Large Quantities or High-Risk Operations

- Full suit.[5] - Splash goggles.[5] - Boots.[5] - A
self-contained breathing apparatus (SCBA)

should be used to avoid inhalation.[5]

Spill Cleanup

- Chemical resistant gloves, gown, and eye/face
protection.[7] - For larger spills, a full suit and

SCBA may be necessary.[5]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe
laboratory environment.

Experimental Workflow for Handling Apovincaminic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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